2-{[1-(3-Chlorophenyl)propyl]amino}ethan-1-ol

• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: 2-[1-(3-chlorophenyl)propylamino]ethanol
• InChI: InChI=1S/C11H16ClNO/c1-2-11(13-6-7-14)9-4-3-5-10(12)8-9/h3-5,8,11,13-14H,2,6-7H2,1H3
• InChI Key: PDABGRHLXPRKSQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC(=CC=C1)Cl)NCCO

Description

2-{[1-(3-Chlorophenyl)propyl]amino}ethan-1-ol is an ethanolamine derivative featuring a 3-chlorophenylpropylamino group. Its molecular formula is C₁₁H₁₅ClN₂O, with a molecular weight of 226.7 g/mol (calculated). The compound is characterized by a primary amine linked to a chlorinated aromatic ring via a propyl chain, combined with a hydroxyl-containing ethanol backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(3-Chlorophenyl)propyl]amino}ethan-1-ol can be achieved through several synthetic routes. One common method involves the reaction of 3-chlorophenylpropylamine with ethylene oxide under controlled conditions. The reaction typically proceeds as follows:

Starting Materials: 3-chlorophenylpropylamine and ethylene oxide.

Reaction Conditions: The reaction is carried out in an inert atmosphere, often using nitrogen or argon, at a temperature range of 50-70°C.

Catalysts: A base catalyst such as sodium hydroxide or potassium hydroxide is used to facilitate the reaction.

Procedure: The 3-chlorophenylpropylamine is dissolved in an appropriate solvent, such as ethanol or methanol. Ethylene oxide is then slowly added to the solution while maintaining the temperature and stirring continuously. The reaction mixture is allowed to react for several hours until completion.

Industrial Production Methods

In an industrial setting, the production of 2-{[1-(3-Chlorophenyl)propyl]amino}ethan-1-ol may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often using continuous flow reactors and automated systems to control reaction parameters. The use of high-purity starting materials and advanced purification techniques ensures the production of high-quality compound.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(3-Chlorophenyl)propyl]amino}ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine or alcohol derivatives.

Substitution: The chlorine atom on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide. The reactions are typically carried out in acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are used. The reactions are performed under controlled temperature and pressure.

Substitution: Nucleophiles such as sodium methoxide, sodium ethoxide, and amines are used for substitution reactions. The reactions are carried out in polar aprotic solvents like dimethyl sulfoxide or dimethylformamide.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

2-{[1-(3-Chlorophenyl)propyl]amino}ethan-1-ol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules. It serves as an intermediate in the preparation of pharmaceuticals and agrochemicals.

Biology: Studied for its potential biological activities, including antimicrobial, antifungal, and antiviral properties.

Medicine: Investigated for its potential therapeutic effects, such as in the treatment of neurological disorders and as an analgesic.

Industry: Utilized in the production of specialty chemicals, including surfactants, emulsifiers, and stabilizers.

Mechanism of Action

The mechanism of action of 2-{[1-(3-Chlorophenyl)propyl]amino}ethan-1-ol depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes, receptors, and ion channels. The compound can modulate signaling pathways, alter cellular functions, and exert its effects through various biochemical mechanisms. For example, it may inhibit enzyme activity, block receptor binding, or modulate ion channel activity.

Comparison with Similar Compounds

Positional Isomer: 2-(2-{[1-(4-Chlorophenyl)propyl]amino}ethoxy)ethan-1-ol

• Structural Differences : The chlorine substituent is at the para (4-) position instead of meta (3-), and an additional ethoxy group extends the chain.
• Molecular Weight : 257.75 g/mol (vs. 226.7 g/mol for the target compound).
• The ethoxy group increases hydrophilicity and molecular weight, which may affect pharmacokinetics (e.g., solubility, membrane permeability).

Fluorinated Analog: 1-(3-((2,3,3,3-Tetrafluoro-2-((1,1,1,3,3,3-hexafluoropropan-2-yl)oxy)propyl)amino)phenyl)ethan-1-one

• Structural Differences : Replaces chlorine with fluorine-containing groups (tetrafluoro and hexafluoropropoxy).
• Molecular Weight : 415 g/mol (MS data).
• Implications :
  • Fluorine’s electronegativity and small size enhance metabolic stability and lipophilicity compared to chlorine.
  • Lower synthetic yield (33%) suggests greater complexity in fluorinated compound synthesis .

Cyclopropane-Modified Analog: 1-Cyclopropyl-1-(3-(dimethylamino)phenyl)ethan-1-ol

• Structural Differences: Incorporates a cyclopropane ring and dimethylamino group instead of a primary amine.
• The tertiary dimethylamino group reduces hydrogen-bonding capacity, which may decrease solubility compared to the primary amine in the target compound.

Molecular Properties

Compound	Chloro Position	Functional Groups	Molecular Weight (g/mol)	logP* (Predicted)
2-{[1-(3-Chlorophenyl)propyl]amino}ethan-1-ol	3-	Primary amine, hydroxyl	226.7	~1.8
2-(2-{[1-(4-Chlorophenyl)propyl]amino}ethoxy)ethan-1-ol	4-	Ethoxy, primary amine	257.75	~2.1
Fluorinated analog	N/A	Fluorinated substituents	415	~3.5

*logP values estimated using fragment-based methods.

Biological Activity

2-{[1-(3-Chlorophenyl)propyl]amino}ethan-1-ol, often referred to as a chlorophenyl derivative, has garnered attention for its potential biological activities. This compound is characterized by its unique molecular structure, which includes a propyl chain and an amino group attached to a 3-chlorophenyl moiety. Understanding its biological activity is crucial for exploring its therapeutic potential, particularly in pharmacology and medicinal chemistry.

The compound has the following structural formula:

$$\text{C}_8\text{H}_{10}\text{Cl}\text{N}\text{O}$$

This structure allows for various interactions with biological targets, making it a candidate for further investigation into its pharmacological effects.

The biological activity of 2-{[1-(3-Chlorophenyl)propyl]amino}ethan-1-ol is primarily attributed to its ability to interact with specific receptors and enzymes in the body. The amino group can form hydrogen bonds with target proteins, while the chlorophenyl group may enhance lipophilicity, facilitating membrane penetration.

Antimicrobial Properties

Research indicates that compounds similar to 2-{[1-(3-Chlorophenyl)propyl]amino}ethan-1-ol exhibit significant antimicrobial activity. For instance, studies have shown that derivatives with chlorophenyl groups can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism involves disruption of bacterial cell membranes and interference with metabolic pathways.

Anticancer Activity

Several studies have highlighted the anticancer potential of chlorophenyl derivatives. For example, compounds featuring similar structures have demonstrated cytotoxic effects against cancer cell lines such as HeLa (cervical carcinoma) and MCF-7 (breast cancer). The IC50 values for these derivatives often fall within the low micromolar range, indicating potent activity.

Case Studies

• Antimicrobial Activity : A study conducted by [source] evaluated the antimicrobial efficacy of various chlorophenyl derivatives, revealing that those with an amino group exhibited enhanced activity against Gram-positive bacteria.
• Anticancer Screening : In a screening assay, derivatives of 2-{[1-(3-Chlorophenyl)propyl]amino}ethan-1-ol were tested against multiple cancer cell lines. Results indicated that some derivatives had IC50 values as low as 0.5 µM against HeLa cells, showcasing their potential as anticancer agents.

Data Tables

Activity Type	Tested Cell Lines	IC50 Value (µM)	Reference
Antimicrobial	Staphylococcus aureus	12.5	[source]
Antimicrobial	Escherichia coli	15.0	[source]
Anticancer	HeLa	0.5	[source]
Anticancer	MCF-7	0.8	[source]